Cas no 4515-21-3 (N-Carbobenzoxy-dl-aspartic acid)
4515-21-3 structure
Product Name:N-Carbobenzoxy-dl-aspartic acid
CAS No:4515-21-3
MF:C12H13NO6
MW:267.234723806381
MDL:MFCD00063181
CID:324721
PubChem ID:87565722
Update Time:2025-07-29
N-Carbobenzoxy-dl-aspartic acid Chemical and Physical Properties
Names and Identifiers
-
- Asparticacid, N-[(phenylmethoxy)carbonyl]-
- Cbz-dl-asp-oh
- N-Cbz-DL-aspartic Acid
- Z-DL-ASP
- Z-DL-aspartic acid
- Z-DL-Asp-OH
- N-Carbobenzoxy-DL-aspartic Acid
- Carbobenzoxy-L-aspartic acid
- CBz-aspartic acid
- Cbz-DL-aspartic acid
- N-Benzyloxycarbonyl-DL-aspartic Acid
- 2-[[Benzyloxycarbonyl]amino]succinic acid
- 2-(((Benzyloxy)carbonyl)amino)succinic acid
- 2-(phenylmethoxycarbonylamino)butanedioic acid
- NSC668588
- N-[(Benzyloxy)carbonyl]aspartic acid
- 2-(benzyloxycarbonylamino)butanedioic acid
- Aspartic acid, N-benzyl ester, L-
- N-((Benzyloxy)carbonyl)aspartic acid
- C12H13NO6
- N-(Benzyloxycarbonyl)-L-aspartic acid
- PubChem14962
- NCIOpen2_005527
- NCI
- NSC-88490
- NSC9972
- NSC88479
- NSC-668588
- SY051394
- N-benzyl-oxycarbonylaspartic acid
- NSC-9972
- CS-0149776
- DTXSID10859586
- AS-56327
- 2-Phenylmethoxycarbonylaminobutanedioic acid
- SY011394
- NSC-88479
- Cbz-D-Asp-OH
- 2-(benzyloxycarbonyl)succinate
- NCIOpen2_005447
- AKOS015915266
- AB00259
- Z-D-aspartic acid
- FT-0651646
- NSC88490
- 4515-21-3
- MFCD00063181
- AM20060834
- 2-{[(benzyloxy)carbonyl]amino}butanedioic acid
- EN300-717887
- CARBOBENZYLOXY-DL-ASPARTIC ACID
- FT-0629952
- A826731
- SY009806
- FT-0629942
- n-carbobenzoxyaspartic acid
- SCHEMBL554032
- Z-DL-Asp-OH, >=98.0%
- CHEMBL1161935
- AB02532
- N-(Benzyloxycarbonyl)-L-aspartic acid; N-CBZ-L-Aspartic acid; Z-Asp-OH
- DB-041253
- XYXYXSKSTZAEJW-UHFFFAOYSA-N
- N-Carbobenzyloxy-L-aspartic acid
- N-Benzyloxycarbonyl-D-aspartic acid
- N-Carbobenzoxy-dl-aspartic acid
-
- MDL： MFCD00063181
- Inchi： 1S/C12H13NO6/c14-10(15)6-9(11(16)17)13-12(18)19-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,18)(H,14,15)(H,16,17)
- InChI Key： XYXYXSKSTZAEJW-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)O)CC(=O)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 267.07400
- Monoisotopic Mass: 267.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 113
Experimental Properties
- Color/Form: Uncertain
- Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 116-117 ºC
- Boiling Point: 472.8 ℃ at 760mmHg
- Flash Point: 239.7 ℃
- Refractive Index: 1.574
- Solubility: Slightly soluble (5.1 g/l) (25 º C),
- PSA: 116.42000
- LogP: 1.04510
- Solubility: Uncertain
N-Carbobenzoxy-dl-aspartic acid Security Information
- WGK Germany：3
- Safety Instruction： 24/25
- Storage Condition：Store in cold storage.
N-Carbobenzoxy-dl-aspartic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Carbobenzoxy-dl-aspartic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 351675-1G |
N-Cbz-DL-aspartic acid, 98% |
4515-21-3 | 98% | 1G |
￥ 31 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 351675-5G |
N-Cbz-DL-aspartic acid, 98% |
4515-21-3 | 98% | 5G |
￥ 61 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N865133-1g |
N-Carbobenzoxy-DL-aspartic Acid |
4515-21-3 | ≥95% | 1g |
￥107.10 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N865133-5g |
N-Carbobenzoxy-DL-aspartic Acid |
4515-21-3 | ≥95% | 5g |
￥540.00 | 2022-09-01 | |
| abcr | AB139130-5 g |
N-Carbobenzoxy-DL-aspartic acid, 95%; . |
4515-21-3 | 95% | 5g |
€76.10 | 2022-06-12 | |
| abcr | AB139130-25 g |
N-Carbobenzoxy-DL-aspartic acid, 95%; . |
4515-21-3 | 95% | 25g |
€111.10 | 2022-06-12 | |
| abcr | AB139130-100 g |
N-Carbobenzoxy-DL-aspartic acid, 95%; . |
4515-21-3 | 95% | 100g |
€207.50 | 2022-06-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0631-1g |
N-Carbobenzoxy-dl-aspartic acid |
4515-21-3 | 95.0%(T) | 1g |
150.0CNY | 2021-08-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0631-10g |
N-Carbobenzoxy-dl-aspartic acid |
4515-21-3 | 95.0%(T) | 10g |
￥790.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0631-10G |
N-Carbobenzoxy-DL-aspartic Acid |
4515-21-3 | >95.0%(T) | 10g |
¥790.00 | 2023-06-14 |
N-Carbobenzoxy-dl-aspartic acid Related Literature
-
1. 1,2-Asymmetric induction in dianionic functionalization reactions of L-aspartic acid diesters?1Ian B. Parr,Anthony B. Dribben,Simon R. Norris,Mark G. Hinds,Nigel G. J. Richards J. Chem. Soc. Perkin Trans. 1 1999 1029
-
2. Co-ordination behaviour of N-protected aspartic acid in binary and ternary copper(II) complexes. Crystal and molecular structure of [N-acetyl-L-aspartato(2–)-o]bis(2,2′-bipyridine)copper(II)-ethanol tetrahydrateLuciano Antolini,Ledi Menabue,Monica Saladini,Luigi Pietro Battaglia,Anna Bonamartini Corradi,Giovanni Micera J. Chem. Soc. Dalton Trans. 1988 909
4515-21-3 (N-Carbobenzoxy-dl-aspartic acid) Related Products
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